Cas no 1226457-14-2 (2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• CAS No: 1226457-14-2
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 6018314
• PubChem ID: 49670901
• Update Time: 2025-06-13

2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• 2-(2-chlorophenyl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide
• 1226457-14-2
• AKOS024528363
• 2-(2-chlorophenyl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
• F5957-0095
• 2-(2-chlorophenyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide

• Inchi： 1S/C15H18ClN3O/c1-11-9-12(2)19(18-11)8-7-17-15(20)10-13-5-3-4-6-14(13)16/h3-6,9H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key： LUBBHLHALBBECW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 291.1138399g/mol
• Monoisotopic Mass: 291.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide

Comprehensive Overview of 2-(2-Chlorophenyl)-N-2-(3,5-Dimethyl-1H-Pyrazol-1-yl)ethylacetamide (CAS No. 1226457-14-2)

2-(2-Chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide (CAS No. 1226457-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a chlorophenyl moiety linked to an acetamide group, further connected to a 3,5-dimethyl-1H-pyrazole ring via an ethyl spacer. Its molecular architecture makes it a promising candidate for applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold, which could be modified to target specific enzymes or receptors. The presence of the pyrazole ring, a common pharmacophore, enhances its binding affinity and selectivity, making it a valuable tool for designing novel therapeutics.

The synthesis of CAS No. 1226457-14-2 typically involves multi-step organic reactions, including amidation and alkylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green chemistry principles, minimizing waste and energy consumption.

From an industrial perspective, 2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide is often explored for its potential in crop protection. Its structural features align with those of known agrochemical intermediates, suggesting possible applications in developing new pesticides or herbicides. However, rigorous toxicological studies are essential to ensure its safety and environmental compatibility.

In the context of drug development, this compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are critical. Preliminary studies indicate moderate solubility and stability, but further in vitro and in vivo testing is required to evaluate its pharmacokinetic profile. The rise of computational chemistry tools has accelerated its exploration, enabling researchers to predict interactions with biological targets more efficiently.

Another area of interest is the compound's potential role in neurological research. The pyrazole and acetamide functionalities are known to interact with GABA receptors, which are implicated in anxiety and epilepsy. This has sparked curiosity about whether CAS No. 1226457-14-2 could serve as a precursor for CNS-active drugs.

As the scientific community continues to explore 2-(2-chlorophenyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide, its commercial availability through chemical suppliers has increased. Researchers are advised to verify the compound's purity and storage conditions, as impurities or degradation products could skew experimental results. Proper handling under laboratory safety protocols is also emphasized.

In summary, CAS No. 1226457-14-2 represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from pharmaceuticals to agrochemicals—highlight its importance in modern science. Future studies will likely focus on refining its synthesis, expanding its utility, and addressing any regulatory challenges to unlock its full potential.